Cas no 226-47-1 (Dibenzo[a,h]phenazine)

• Product Name: Dibenzo[a,h]phenazine
• CAS No: 226-47-1
• MF: C₂₀H₁₂N₂
• MW: 280.322684288025
• CID: 282009
• PubChem ID: 9184
• Update Time: 2025-04-19

Dibenzo[a,h]phenazine Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,h]phenazine
• Dibenz(a,h)phenazine
• 9FCO10CTGA
• UNII-9FCO10CTGA
• 226-47-1
• 1,2,5,6-Dibenzophenazine
• DTXSID70177117
• Q27272489
• 2,13-diazapentacyclo[12.8.0.03,12.04,9.015,20]docosa-1(14),2,4,6,8,10,12,15,17,19,21-undecaene
• SCHEMBL5470832
• DIBENZO(a,h)PHENAZINE
• 1,2:5,6-Dibenzphenazine
• 5-23-10-00184 (Beilstein Handbook Reference)
• 7,14-Diazadibenz(a,h)anthracene
• BRN 0217195

• Inchi： 1S/C20H12N2/c1-3-7-15-13(5-1)9-11-17-19(15)21-18-12-10-14-6-2-4-8-16(14)20(18)22-17/h1-12H
• InChI Key： WPBGTHBSULHLRG-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C=CC=CC=3C=2N=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 280.10016
• Monoisotopic Mass: 280.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.0685 (rough estimate)
• Melting Point: 284°C
• Boiling Point: 413.04°C (rough estimate)
• Refractive Index: 1.6450 (estimate)
• PSA: 25.78